Cas no 2169889-89-6 (methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate)

• Product Name: methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate
• CAS No: 2169889-89-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6077290
• PubChem ID: 165530108
• Update Time: 2025-05-20

methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate
• 2169889-89-6
• EN300-1460099

• Inchi： 1S/C12H22O2/c1-8(2)12(9(3)4)10(5)7-11(13)14-6/h7-9,12H,1-6H3/b10-7+
• InChI Key： QMQXAAYQSNRGLB-JXMROGBWSA-N
• SMILES： O(C)C(/C=C(\C)/C(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate

Exploring the Chemistry and Applications of Methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate (CAS No. 2169889-89-6)

The compound methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate (CAS No. 2169889-89-6) is a fascinating ester with a unique structural framework that has garnered attention in both academic and industrial research. Its α,β-unsaturated ester moiety, combined with branched alkyl substituents, makes it a versatile intermediate in organic synthesis. This article delves into its chemical properties, synthesis routes, and potential applications, while addressing trending topics like sustainable chemistry and flavor/fragrance innovation.

Chemically, methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate belongs to the class of unsaturated fatty acid esters, characterized by its (2E)-configuration and sterically hindered branching. The presence of the propan-2-yl (isopropyl) group at the 4-position and methyl groups at the 3- and 5-positions contributes to its distinct steric and electronic profile. Researchers often explore its reactivity in Michael additions or cross-coupling reactions, which are frequently searched topics in synthetic chemistry forums.

One of the most discussed applications of this compound lies in the flavor and fragrance industry. Its structural similarity to naturally occurring terpenoids and fruit esters makes it a candidate for mimicking tropical or woody notes. With consumers increasingly favoring clean-label ingredients, derivatives of CAS 2169889-89-6 are being studied for their potential as bio-based aroma chemicals. This aligns with the growing demand for green alternatives in cosmetics and food additives.

From a synthetic perspective, the preparation of methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate often involves Wittig olefination or Horner-Wadsworth-Emmons reactions, techniques frequently queried by organic chemistry students. Recent studies highlight its role as a precursor for chiral building blocks, a hot topic in asymmetric catalysis. The compound’s CAS number 2169889-89-6 is often cross-referenced in patents related to pharmaceutical intermediates, though its non-hazardous status ensures compliance with global regulatory standards.

Environmental considerations are another critical angle. As industries pivot toward circular economy models, the biodegradability and low toxicity profile of esters like methyl (2E)-3,5-dimethyl-4-(propan-2-yl)hex-2-enoate become selling points. Laboratories are investigating its use in bio-degradable polymers or solvent systems, addressing the surge in searches for eco-friendly solvents.

In summary, CAS 2169889-89-6 represents a nexus of innovation across multiple disciplines. Whether as a flavor enhancer, a synthetic intermediate, or a sustainable material component, its versatility continues to inspire research. For those exploring structure-activity relationships or green chemistry, this compound offers a rich case study—bridging fundamental science with real-world applications.